Cas no 896283-14-0 (N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896283-14-0
• MF: C₁₈H₂₁N₃O₄S₂
• MW: 407.507041692734
• CID: 6359911
• PubChem ID: 16829988
• Update Time: 2025-07-09

N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-(2-methylphenyl)-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
• N1-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)-N2-(o-tolyl)oxalamide
• MLS001234467
• CHEMBL1355199
• 896283-14-0
• AKOS024661841
• SMR000811447
• N'-(2-methylphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• HMS3003K03
• N'-(2-methylphenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• F2574-0510

• Inchi： 1S/C18H21N3O4S2/c1-13-6-2-3-8-15(13)20-18(23)17(22)19-12-14-7-4-10-21(14)27(24,25)16-9-5-11-26-16/h2-3,5-6,8-9,11,14H,4,7,10,12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： CKZZOUXHQFGYBJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 407.09734851g/mol
• Monoisotopic Mass: 407.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Research Briefing on N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896283-14-0)

In recent years, the compound N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896283-14-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves a multi-step process that includes the sulfonylation of pyrrolidine derivatives and subsequent amidation reactions. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain kinases, which are implicated in inflammatory and oncogenic processes. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its kinase inhibitory properties, recent research has explored the compound's interaction with cellular receptors. Molecular docking studies have revealed high binding affinity to select G-protein-coupled receptors (GPCRs), which could open new avenues for its use in neurological disorders. These insights are particularly valuable given the growing interest in targeting GPCRs for therapeutic interventions.

Despite these promising findings, challenges remain in the development of N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, N'-(2-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising pharmacological profile make it a candidate worth further investigation. Future studies should focus on elucidating its mechanism of action in greater detail and optimizing its pharmacokinetic properties to enhance its therapeutic potential.